N1-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-N2-methyloxalamide

• IUPAC Name: N'-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]-N-methyloxamide
• InChI: InChI=1S/C13H17N3O5S/c1-14-12(17)13(18)15-10-8-9(4-5-11(10)21-2)16-6-3-7-22(16,19)20/h4-5,8H,3,6-7H2,1-2H3,(H,14,17)(H,15,18)
• InChI Key: BWBNGZHAECZJKG-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(=O)NC1=C(C=CC(=C1)N2CCCS2(=O)=O)OC
• Molecular Formula: C13H17N3O5S
• Molecular Weight: 327.36 g/mol

Description

N1-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-N2-methyloxalamide, also known as DTT-061, is a chemical compound that has gained interest in the scientific community due to its potential therapeutic effects. DTT-061 has been found to have anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for drug development.

Scientific Research Applications

Enantiomerically Pure Compounds Synthesis

Compounds related to the specified chemical have been utilized in the synthesis of enantiomerically pure compounds. For example, research demonstrates the conjugate addition of lithiated compounds to cinnamoyl derivatives, resulting in the preparation of enantiomerically pure 1,4-diols. This method involves the creation of compounds with multiple stereogenic centers, showcasing the compound's utility in creating stereochemically complex molecules with potential application in asymmetric synthesis and pharmacologically active compounds (Gaul & Seebach, 2002).

Antimicrobial Agents

Oxazolidinone derivatives, which share a core structural resemblance with the specified compound, have been identified as novel antibacterial agents. These compounds exhibit a unique mechanism of bacterial protein synthesis inhibition and have shown efficacy against a variety of clinically important human pathogens, including strains resistant to other antibiotics. This highlights the potential of such compounds in the development of new antimicrobial therapies (Zurenko et al., 1996).

Synthesis of Stereocontrolled Compounds

Research into compounds structurally related to "N1-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-N2-methyloxalamide" includes the stereocontrolled synthesis of specific amino acids, such as those characteristic of microcystins and nodularin. This work underlines the utility of such compounds in the precise and controlled synthesis of biologically significant molecules (Beatty, Jennings-White, & Avery, 1991).

Heterocyclic Compounds Synthesis

Additionally, these compounds are instrumental in the synthesis and modification of heterocyclic compounds, including oxazolidinones, thiazolidinones, and triazoles, which are key structural elements in many pharmacologically active molecules. These syntheses contribute to the development of new chemical entities with potential therapeutic applications (Desai, Rajpara, & Joshi, 2013).

Receptor Research

Compounds with structural similarities have been employed in receptor research, including studies on 5-HT1A receptors. Such research aids in the understanding of receptor-ligand interactions and the development of receptor-specific drugs, offering insights into potential therapeutic uses for neurological disorders (Hume et al., 1994).